2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C27H35N3O2S
• Molecular Weight: 465.7 g/mol
• IUPAC Name: (5Z)-2-[4-(dimethylamino)phenyl]imino-5-[(4-methoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-3-(2-methylpropyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H35N3O2S/c1-17(2)16-30-26(31)25(15-20-14-23(18(3)4)24(32-8)13-19(20)5)33-27(30)28-21-9-11-22(12-10-21)29(6)7/h9-15,17-18H,16H2,1-8H3/b25-15-,28-27?
• InChI Key: BHGLQYPUSXTWNL-UCMDEINSSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)N(C)C)S2)CC(C)C)C(C)C)OC
• SMILES: CC1=CC(=C(C=C1C=C2C(=O)N(C(=NC3=CC=C(C=C3)N(C)C)S2)CC(C)C)C(C)C)OC

Description

2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one, also known as DMTB-TZ, is a thiazolidinone derivative that has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the fields of medicinal chemistry, biochemistry, and pharmacology due to its unique chemical structure and mechanism of action.

Mechanism of Action

The mechanism of action of 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one is not fully understood. However, it is believed that 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one exerts its pharmacological effects by modulating various signaling pathways in the body. 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one has been shown to inhibit the activity of various enzymes and transcription factors that are involved in inflammation, oxidative stress, and cancer. 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one has also been found to modulate the activity of various neurotransmitters in the brain, which may explain its analgesic and anticonvulsant activities.
Biochemical and Physiological Effects:
2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one has been found to exhibit various biochemical and physiological effects in the body. In vitro studies have shown that 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one inhibits the activity of various enzymes such as xanthine oxidase, tyrosinase, and acetylcholinesterase. 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one has also been found to exhibit potent antioxidant activity, which may be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. In vivo studies have shown that 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one exhibits significant analgesic, antipyretic, and anticonvulsant activities.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one in lab experiments include its potent pharmacological activities, its unique chemical structure, and its simple synthesis method. However, the limitations of using 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one in lab experiments include its potential toxicity, its limited solubility in water, and its high cost of synthesis.

Future Directions

There are several future directions for research on 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one. One direction is to investigate the potential of 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one as a therapeutic agent for various diseases such as inflammation, cancer, and neurodegenerative diseases. Another direction is to investigate the mechanism of action of 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one in more detail to understand its pharmacological effects. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one.

Synthesis Methods

2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-dimethylaminobenzaldehyde with 5-isopropyl-4-methoxy-2-methylbenzylidene-3-isobutylthiazolidin-2,4-dione in the presence of a catalyst. The reaction proceeds through a Schiff base formation followed by a cyclization reaction to form the thiazolidinone ring. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer activities. In biochemistry, 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one has been shown to inhibit the activity of various enzymes such as xanthine oxidase, tyrosinase, and acetylcholinesterase. In pharmacology, 2-{[4-(Dimethylamino)phenyl]imino}-3-isobutyl-5-(5-isopropyl-4-methoxy-2-methylbenzylidene)-1,3-thiazolidin-4-one has been found to exhibit significant analgesic, antipyretic, and anticonvulsant activities.